5-(Dimethylamino)-N-(2-oxoethyl)naphthalene-1-sulfonamide

• CAS No.: 163982-32-9
• Molecular Formula: C14H16N2O3S
• Molecular Weight: 292.36 g/mol
• IUPAC Name: 5-(dimethylamino)-N-(2-oxoethyl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C14H16N2O3S/c1-16(2)13-7-3-6-12-11(13)5-4-8-14(12)20(18,19)15-9-10-17/h3-8,10,15H,9H2,1-2H3
• InChI Key: SWYIZIFMIWDVNW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC2=C1C=CC=C2S(=O)(=O)NCC=O

Description

5-(Dimethylamino)-N-(2-oxoethyl)naphthalene-1-sulfonamide is a useful research compound. Its molecular formula is C14H16N2O3S and its molecular weight is 292.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The acetal 11 (287 mg, 850 mop was dissolved in MeOH (1 mL) and coned HCl (0.5 mL) was added to the solution, which was stirred for 1 h at 25° C. The reaction mixture was then evaporated to dryness; the material left was dissolved in CH2Cl2 (10 mL) and the solution was washed with NaHCO3 (2 mL of a saturated aqueous solution). The organic layer was collected and was evaporated under low pressure to give the aldehyde as a light green foam, the total amount of which was used without further purification in the preparation of 12.